Cas no 72331-40-9 ( )
structure
Product Name:
CAS No:72331-40-9
MF:C5H8N2O
MW:112.129820823669
CID:977081
PubChem ID:331501
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Diazepin-2-one, 1,3,4,7-tetrahydro-; 1,3,4,7-tetrahydro-1,3-diazepin-2-one
- SCHEMBL586833
- AKOS006350960
- 1,3,4,7-tetrahydro-1,3-diazepin-2-one
- NSC324053
- 72331-40-9
- DTXSID90318005
- 1,3,4,7-tetrahydro-2h-1,3-diazepin-2-one
- NSC-324053
- DS-002762
-
-
- Inchi: 1S/C5H8N2O/c8-5-6-3-1-2-4-7-5/h1-2H,3-4H2,(H2,6,7,8)
- InChI Key: SNKNSKHSWOOYSB-UHFFFAOYSA-N
- SMILES: O=C1NCC=CCN1
Computed Properties
- Exact Mass: 112.06374
- Monoisotopic Mass: 112.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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